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Compound of Interest

Compound Name: 6-Methyltetradecanoyl-CoA

Cat. No.: B15550637

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Methyltetradecanoyl-CoA was not
readily available. The following guidance is based on safety data for structurally similar
compounds, including other long-chain fatty acyl-CoAs and general laboratory safety protocols.
It is imperative to supplement this information with a thorough risk assessment specific to your
experimental conditions and to consult your institution's Environmental Health and Safety
(EHS) department.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling 6-Methyltetradecanoyl-CoA. The focus is on
procedural, step-by-step guidance to ensure safe operational handling and disposal.

Hazard Identification and Risk Assessment

While specific toxicity data for 6-Methyltetradecanoyl-CoA is not available, compounds of this
class (long-chain acyl-CoAs) are primarily utilized in biochemical research and are not typically
classified as highly hazardous. However, as with any chemical, potential risks should be
minimized. Based on data for similar compounds, the primary hazards are associated with:

o Eye Irritation: May cause serious eye irritation.[1][2]

o Skin Contact: Generally not expected to cause skin irritation, but prolonged or repeated
contact should be avoided.[3]

 Inhalation: Inhalation of dusts should be avoided.[1][4]
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e Aquatic Toxicity: May be toxic to aquatic life with long-lasting effects.[1][2]

A thorough risk assessment should be conducted prior to any experiment involving 6-
Methyltetradecanoyl-CoA.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling 6-Methyltetradecanoyl-
CoA in a laboratory setting. This corresponds to a standard "Level D" protection in many
contexts, which is the minimum level of protection for any laboratory work.[5]

PPE Category Recommended Equipment

Safety glasses with side shields or safety
] goggles are mandatory to protect from splashes.
Eye and Face Protection ] ]
[6][7][8] A face shield may be required for

procedures with a higher splash risk.[5][6]

Chemical-resistant gloves, such as nitrile

gloves, are required.[6][8] For full contact, a
Hand Protection minimum thickness of 0.11 mm is

recommended.[4] Always inspect gloves for

tears or punctures before use.

_ A standard laboratory coat should be worn to
Body Protection . _
protect skin and clothing.[7]

Generally not required if handled in a well-
) ) ventilated area or a chemical fume hood, as it is
Respiratory Protection ] ]
not highly volatile. If dusts are generated, a P2

filter respirator is recommended.[1]

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of 6-Methyltetradecanoyl-
CoA and to ensure a safe laboratory environment.

Operational Plan: Step-by-Step Handling
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e Preparation:

o Ensure the work area (e.g., laboratory bench, chemical fume hood) is clean and
uncluttered.

o Assemble all necessary equipment and reagents.
o Don the appropriate PPE as outlined in the table above.
e Weighing and Aliquoting:

o If in solid form, handle in a chemical fume hood or a designated area with good ventilation
to avoid inhalation of any fine particulates.

o Use appropriate tools (e.g., spatula, micro-spatula) to handle the solid.

o For creating stock solutions, dissolve in an appropriate solvent as recommended by the
supplier.

e Experimental Use:

o When transferring solutions, use appropriate pipettes and techniques to minimize aerosol
generation.

o Keep containers tightly closed when not in use.[1][4]

Storage Plan
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Storage Condition Recommendation

Refer to the manufacturer's instructions.
Temperature Typically, long-chain acyl-CoAs are stored at

-20°C or below to prevent degradation.

Store in a tightly sealed container, under an inert
Atmosphere atmosphere (e.g., argon or nitrogen) if possible,

as some acyl-CoAs can be air-sensitive.

Store in a designated, clearly labeled area away

Location ) ) )
from incompatible materials.

Disposal Plan

All waste containing 6-Methyltetradecanoyl-CoA must be disposed of in accordance with
local, state, and federal regulations.

Step-by-Step Disposal Procedure
e Segregation:

o Segregate waste containing 6-Methyltetradecanoyl-CoA from other laboratory waste

streams.
o Do not dispose of this chemical down the drain.[2][4]
o Waste Containers:
o Use clearly labeled, leak-proof containers for solid and liquid waste.

o Solid waste (e.g., contaminated gloves, weigh boats) should be placed in a designated

solid waste container.

o Liquid waste (e.g., unused solutions) should be collected in a designated hazardous waste

container.

o Labeling:
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o Label waste containers with "Hazardous Waste" and the full chemical name: "6-
Methyltetradecanoyl-CoA".

e Collection:

o Arrange for waste pickup by your institution's EHS department.

Emergency Procedures

In the event of an emergency, follow these procedures and seek medical attention if necessary.

Emergency Situation First Aid and Response Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids.[3] Seek medical

attention if irritation persists.[1][2][4]

i Remove contaminated clothing.[1][4] Wash skin
Skin Contact )
with soap and water.[1]

Move the affected person to fresh air.[1][3][4] If
Inhalation not breathing, give artificial respiration. Seek

medical attention if symptoms persist.

Do NOT induce vomiting. Rinse mouth with

Ingestion . . . .
water.[1][4] Seek immediate medical attention.
For small spills, absorb with an inert material
(e.g., vermiculite, sand) and place in a suitable
Spill container for disposal.[1][4] Avoid generating
dust.[1][4] For large spills, evacuate the area
and contact EHS.
Visualizations

Below are diagrams illustrating key workflows and logical relationships relevant to the handling
and use of 6-Methyltetradecanoyl-CoA.
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Caption: Workflow for Handling 6-Methyltetradecanoyl-CoA.
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Caption: Logic for Selecting Appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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